Cas no 2137681-86-6 (5-[(1,2-Thiazol-5-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine)

• Product Name: 5-[(1,2-Thiazol-5-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine
• CAS No: 2137681-86-6
• MF: C₉H₁₃N₃S
• MW: 195.284620046616
• CID: 5777139
• PubChem ID: 165451590
• Update Time: 2025-10-28

5-[(1,2-Thiazol-5-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-[(1,2-thiazol-5-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine
• 2137681-86-6
• EN300-743184
• 5-[(1,2-Thiazol-5-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine

• Inchi： 1S/C9H13N3S/c10-8-3-7(5-11-6-8)4-9-1-2-12-13-9/h1-3,8,11H,4-6,10H2
• InChI Key： GKVPPGKXFBGRMP-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)CC1=CC(CNC1)N

Computed Properties

• Exact Mass: 195.08301860g/mol
• Monoisotopic Mass: 195.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 79.2Ų

Additional information on 5-[(1,2-Thiazol-5-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine

Introduction to 5-[(1,2-Thiazol-5-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2137681-86-6)

5-[(1,2-Thiazol-5-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2137681-86-6, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine features a fused thiazole ring linked to a tetrahydropyridine scaffold, making it a promising candidate for further exploration in drug discovery and development. The unique combination of these structural motifs suggests potential biological activities that are worthy of detailed investigation.

The molecular framework of 5-[(1,2-Thiazol-5-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine encompasses both nitrogen and sulfur atoms within its heterocyclic system. The presence of these elements is particularly noteworthy, as they often play a crucial role in modulating biological interactions. The thiazole moiety is well-documented for its broad spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Meanwhile, the tetrahydropyridine ring is commonly associated with central nervous system (CNS) effects and cardiovascular applications. Such structural features make this compound a compelling subject for studying its pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a growing interest in developing novel therapeutic agents with multifunctional properties. The compound 5-[(1,2-Thiazol-5-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2137681-86-6) aligns well with this trend. Its dual heterocyclic system offers the potential to interact with multiple biological targets simultaneously. This concept is particularly relevant in the context of multitarget drug design, where compounds capable of modulating several pathways at once may exhibit enhanced therapeutic efficacy while minimizing side effects.

One of the most exciting aspects of this compound is its potential application in addressing neurological disorders. The tetrahydropyridine moiety is known to have neuroactive properties, which have been exploited in the development of drugs for conditions such as Parkinson's disease and epilepsy. Additionally, the thiazole ring has shown promise in studies related to cognitive enhancement and neuroprotection. Preliminary computational studies suggest that 5-[(1,2-Thiazol-5-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2137681-86-6) may interact with neurotransmitter receptors and ion channels in the brain, potentially leading to novel therapeutic interventions.

Furthermore, the compound's structural similarity to known bioactive molecules has prompted researchers to explore its potential in other therapeutic areas. For instance, analogs containing similar scaffolds have been investigated for their antimicrobial and anti-inflammatory effects. The nitrogen-rich environment of 5-(1H-thiazol)-4-methylamino)-N-methylpyrrolidine suggests that it might possess properties akin to those observed with other thiazole derivatives used in treating infectious diseases and chronic inflammatory conditions.

The synthesis of 5-(1H-thiazol)-4-methylamino)-N-methylpyrrolidine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include nucleophilic substitution reactions to establish the thiazole ring connectivity followed by functional group transformations to introduce the tetrahydropyridine moiety. These synthetic strategies not only demonstrate the versatility of heterocyclic chemistry but also provide valuable insights into optimizing reaction conditions for high yield and purity.

From a computational chemistry perspective, 5-(1H-thiazol)-4-methylamino)-N-methylpyrrolidine has been subjected to molecular docking studies to predict its binding affinity to various biological targets. These simulations have revealed promising interactions with enzymes involved in metabolic pathways relevant to cancer progression and neurodegeneration. Such findings underscore the compound's potential as a lead molecule for further medicinal chemistry optimization.

The pharmacological evaluation of 5-(1H-thiazol)-4-methylamino)-N-methylpyrrolidine has begun with in vitro assays targeting key enzymes and receptors implicated in neurological disorders. Initial results indicate moderate activity against certain enzymes associated with inflammation and oxidative stress reduction mechanisms within neuronal cells. These findings are particularly encouraging given the growing recognition of redox imbalance as a critical factor in neurodegenerative diseases.

In conclusion, 5-(1H-thiazol)-4-methylamino)-N-methylpyrrolidine (CAS No. 2137681-86-6) represents an exciting new entry into the realm of drug discovery programs aimed at treating neurological and inflammatory conditions. Its unique structural features offer multiple avenues for further exploration both mechanistically and clinically, providing a strong foundation for future research endeavors aimed at developing next-generation therapeutics.